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Compound of Interest

Compound Name: 17:0-22:4 PC-d5

CAS No.: 2342575-43-1

Cat. No.: B15557799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterated phosphatidylcholine, 17:0-
22:4 PC-d5. The information is compiled from commercially available Certificates of Analysis

and relevant scientific literature to support its use as an internal standard in lipidomic studies.

Quantitative Data Summary
The following tables summarize the key quantitative data for 17:0-22:4 PC-d5, also known as

1-heptadecanoyl-2-(docosahexaenoyl-d5)-sn-glycero-3-phosphocholine.

Table 1: General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15557799#bc-rfq
https://www.benchchem.com/product/b15557799/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pc-d5-certificate-of-analysis
https://www.benchchem.com/product/b15557799/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pc-d5-certificate-of-analysis
https://www.benchchem.com/product/b15557799/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pc-d5-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonym

1-heptadecanoyl-2-

docosatetraenoyl-sn-

glycero(d5)-3-phosphocholine

[1][2]

Molecular Weight 829.21 g/mol [1][2][3]

Chemical Formula C47H81D5NO8P [1][2][3]

CAS Number 2342575-43-1 [2][4]

Physical State
Solution in 1:1

Dichloromethane:Methanol
[1]

Storage -20°C [1][2][4]

Purity >99% [2][4]

Stability One year from date of receipt [1][2]

Table 2: Analytical Specifications
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Analysis Specification Result Source

Physical Examination

Clear, colorless

solution with no

foreign matter

Pass [1]

TLC

>99% Purity;

Ninhydrin: negative;

Iodine: one major

spot; Phosphorus:

positive; Charring:

positive; Water drip:

one major spot

>99% Purity [1]

Proton NMR
Spectrum consistent

with structure

Consistent with

structure
[1]

FAME (GC/FID)
NLT 99% combined

17:0 and 22:4 (AUC)

99.3% combined 17:0

and 22:4 (AUC)
[1]

UV Oxidation
NMT 5% total all

wavelengths

1.18% total all

wavelengths
[1]

Mass Spectroscopy
[M+H]+ = 830.2 ± 1

amu
[M+H]+ = 830.0 amu [1]

Isotopic Purity by

Mass Spec
Report 97.6% [1]

Experimental Protocols
The following are detailed methodologies for the key experiments typically cited in the analysis

of phosphatidylcholines.

Thin-Layer Chromatography (TLC) for Purity
Assessment
Objective: To separate and visualize the phospholipid to assess its purity.

Materials:
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TLC plates (Silica gel G)

Developing tank

Solvent system: A common system for phospholipids is chloroform:methanol:water (65:25:4,

v/v/v).[5]

Visualization reagents:

Iodine vapor[5]

Ninhydrin spray (for primary amines)[5]

Phosphorus spray (for phosphate groups)[5]

Charring reagent (e.g., sulfuric acid solution)

Heat source (hot plate)[5]

Procedure:

Activate the TLC plate by heating it at 110°C for 10-15 minutes.

Dissolve a small amount of the 17:0-22:4 PC-d5 standard in a suitable solvent (e.g.,

chloroform:methanol 2:1).

Spot the dissolved sample onto the baseline of the TLC plate using a capillary tube.

Place the plate in a developing tank pre-saturated with the solvent system.

Allow the solvent to migrate up the plate until it is approximately 1 cm from the top.

Remove the plate from the tank and mark the solvent front.

Dry the plate in a fume hood.

Visualize the separated spots using the appropriate reagents:
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Iodine: Place the plate in a tank containing iodine crystals. Lipids will appear as yellow-

brown spots.

Ninhydrin: Spray the plate with ninhydrin solution and heat. Primary amines will appear as

purple spots (should be negative for PC).

Phosphorus Spray: Spray the plate with a phosphorus-specific reagent and heat.

Phosphate-containing lipids will appear as blue spots.

Charring: Spray with a charring reagent and heat at a high temperature. Organic

compounds will appear as dark spots.

Calculate the retardation factor (Rf) value for the major spot and compare it to a known

standard if available. The presence of a single major spot indicates high purity.

Gas Chromatography-Flame Ionization Detection (GC-
FID) for Fatty Acid Composition
Objective: To determine the fatty acid composition of the phosphatidylcholine after conversion

to fatty acid methyl esters (FAMEs).

Materials:

Gas chromatograph with a flame ionization detector (FID).

Capillary column suitable for FAME analysis (e.g., a wax-type column).[6]

Reagents for transesterification (e.g., methanolic HCl or BF3 in methanol).[4]

Heptane or hexane for extraction.[4]

Internal standard (e.g., a fatty acid not present in the sample).

Carrier gas (Helium or Hydrogen).[4][7]

Procedure:

Transesterification:
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Place a known amount of the lipid sample in a reaction vial.

Add the transesterification reagent (e.g., 2 mL of methanolic HCl).[4]

Heat the mixture at a specific temperature (e.g., 80°C) for a defined time (e.g., 20

minutes).[4]

Cool the reaction mixture to room temperature.

Extraction:

Add a nonpolar solvent like heptane (e.g., 2 mL) to extract the FAMEs.[4]

Vortex the mixture and allow the layers to separate.

Carefully transfer the upper organic layer containing the FAMEs to a new vial for GC

analysis.

GC-FID Analysis:

Inject a small volume (e.g., 1 µL) of the FAMEs extract into the GC.[4]

The GC oven temperature is programmed to ramp up to separate the FAMEs based on

their boiling points. A typical program might start at a lower temperature, hold, and then

ramp up to a final temperature.[4]

The FAMEs are detected by the FID as they elute from the column.

Identify the fatty acid methyl esters by comparing their retention times to those of a known

FAME standard mixture.

Quantify the relative amounts of each fatty acid by integrating the peak areas. The results

should confirm the presence of heptadecanoic acid (17:0) and docosahexaenoic acid

(22:4).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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Objective: To confirm the chemical structure of the 17:0-22:4 PC-d5 molecule.

Materials:

NMR spectrometer (e.g., 400 MHz or higher).

NMR tubes.

Deuterated solvent (e.g., CDCl3).

Internal standard (e.g., tetramethylsilane, TMS).

Procedure:

Dissolve the sample in the deuterated solvent in an NMR tube.

Acquire proton (¹H) and phosphorus (³¹P) NMR spectra.[8]

¹H NMR: The proton spectrum will show characteristic signals for the different protons in the

molecule, including the fatty acyl chains, the glycerol backbone, and the choline headgroup.

The integration of these signals should be consistent with the number of protons in each part

of the molecule.

³¹P NMR: The phosphorus spectrum will show a single peak characteristic of the

phosphocholine headgroup, confirming the phospholipid class.[8]

Compare the observed chemical shifts and coupling constants with expected values for this

structure to confirm its identity.

Mass Spectrometry (MS) for Molecular Weight and
Isotopic Purity
Objective: To confirm the molecular weight and determine the isotopic purity of the deuterated

standard.

Materials:
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Mass spectrometer (e.g., a quadrupole time-of-flight (Q-TOF) or an ion trap mass

spectrometer).[9]

Electrospray ionization (ESI) source.

Solvent for infusion (e.g., chloroform:methanol with an ammonium salt).[9]

Procedure:

Dissolve the sample in a suitable solvent for direct infusion into the mass spectrometer.

Acquire the mass spectrum in positive ion mode.

The spectrum should show a prominent peak for the protonated molecule [M+H]+ at m/z

830.2.[1]

To determine isotopic purity, analyze the distribution of isotopologues around the main peak.

The relative intensity of the peak corresponding to the d5-labeled molecule compared to the

unlabeled (d0) and other deuterated species will determine the isotopic purity.

Tandem MS (MS/MS) can be performed to further confirm the structure by fragmenting the

parent ion and analyzing the resulting daughter ions. For phosphatidylcholines, a

characteristic fragment ion at m/z 184 corresponding to the phosphocholine headgroup is

expected in positive ion mode.[9]

Mandatory Visualizations
Phosphatidylcholine Metabolism and Signaling Pathway
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Caption: Metabolism of phosphatidylcholine via synthesis, remodeling, and generation of

signaling lipids.

Experimental Workflow for 17:0-22:4 PC-d5 Analysis
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Caption: Workflow for the comprehensive analysis of 17:0-22:4 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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